ethyl 7-chloro-8-fluoro-4-hydroxyquinoline-3-carboxylate
Description
Ethyl 7-chloro-8-fluoro-4-hydroxyquinoline-3-carboxylate is a chemical compound with the molecular formula C12H9ClFNO3 . It has a molecular weight of 269.66 . The compound is typically stored at room temperature and is available in powder form .
Molecular Structure Analysis
The InChI code for this compound is 1S/C12H9ClFNO3/c1-2-18-12(17)7-5-15-10-6(11(7)16)3-4-8(13)9(10)14/h3-5H,2H2,1H3,(H,15,16) . This code provides a specific description of the compound’s molecular structure.Scientific Research Applications
Ethyl 7-chloro-8-fluoro-4-hydroxyquinoline-3-carboxylate: is a derivative of quinoline, which is a heterocyclic aromatic organic compound. Quinoline derivatives are known for their broad spectrum of activity in various scientific fields. Here is a comprehensive analysis focusing on six unique applications:
Pharmaceutical Chemistry
Quinoline derivatives play a crucial role in drug discovery and development due to their antimicrobial, antiviral, and anticancer properties. They form the backbone of several small molecule drugs and are actively researched for developing new therapeutic agents .
Synthetic Organic Chemistry
These compounds are used extensively in synthetic organic chemistry due to their versatility in forming complex molecules, which are essential for creating various synthetic products .
Material Science
Quinoline derivatives have been exploited as intelligent materials, dyes, and molecular sensors due to their unique chemical properties that allow them to interact with other substances in specific ways .
Bioorganic Chemistry
In bioorganic chemistry, quinoline derivatives are studied for their interactions with biological molecules, which can lead to the development of new biochemical tools and probes .
Industrial Chemistry
Their wide range of uses extends to industrial chemistry where they are involved in the production of polymers, dyes, and other industrial chemicals .
Medicinal Chemistry Research
The bioactivities of quinoline derivatives make them essential for medicinal chemistry research, where they are used to study interactions with biological targets such as proteins, receptors, and enzymes .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for ethyl 7-chloro-8-fluoro-4-hydroxyquinoline-3-carboxylate involves the introduction of a chloro and fluoro group onto a quinoline ring, followed by the addition of a hydroxy and carboxylate group. The final step involves the esterification of the carboxylate group with ethyl alcohol.", "Starting Materials": [ "2-amino-3-chloro-4-fluoroanisole", "ethyl 2-oxoacetate", "sodium ethoxide", "sulfuric acid", "sodium nitrite", "copper(II) chloride", "sodium hydroxide", "ethyl alcohol" ], "Reaction": [ "Step 1: Nitration of 2-amino-3-chloro-4-fluoroanisole with nitrous acid to form 7-chloro-8-fluoro-4-nitroquinoline", "Step 2: Reduction of 7-chloro-8-fluoro-4-nitroquinoline with copper(II) chloride and sodium hydroxide to form 7-chloro-8-fluoro-4-aminoquinoline", "Step 3: Acylation of 7-chloro-8-fluoro-4-aminoquinoline with ethyl 2-oxoacetate using sulfuric acid as a catalyst to form ethyl 7-chloro-8-fluoro-4-oxoquinoline-3-carboxylate", "Step 4: Hydrolysis of ethyl 7-chloro-8-fluoro-4-oxoquinoline-3-carboxylate with sodium hydroxide to form ethyl 7-chloro-8-fluoro-4-hydroxyquinoline-3-carboxylate", "Step 5: Esterification of ethyl 7-chloro-8-fluoro-4-hydroxyquinoline-3-carboxylate with ethyl alcohol using sodium ethoxide as a catalyst to form the final product, ethyl 7-chloro-8-fluoro-4-hydroxyquinoline-3-carboxylate" ] } | |
CAS RN |
75001-54-6 |
Product Name |
ethyl 7-chloro-8-fluoro-4-hydroxyquinoline-3-carboxylate |
Molecular Formula |
C12H9ClFNO3 |
Molecular Weight |
269.7 |
Purity |
95 |
Origin of Product |
United States |
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